![molecular formula C10H9NO2S B1362130 Methyl 3-aminobenzo[b]thiophene-2-carboxylate CAS No. 35212-85-2](/img/structure/B1362130.png)
Methyl 3-aminobenzo[b]thiophene-2-carboxylate
Overview
Description
“Methyl 3-aminobenzo[b]thiophene-2-carboxylate” is a chemical compound with the molecular formula C10H9NO2S . It is a crystalline powder with a yellow to brown color .
Synthesis Analysis
The synthesis of “Methyl 3-aminobenzo[b]thiophene-2-carboxylate” has been described in several studies. For instance, one method involves the reaction of 2-fluoro-5-(trifluoromethyl)benzonitrile with methyl thioglycolate and triethylamine . Another study describes the formation of thioureas or pyrimidine-4-one-2-thiones connected to the benzo[b]thiophene structure .Molecular Structure Analysis
The molecular structure of “Methyl 3-aminobenzo[b]thiophene-2-carboxylate” can be represented by the SMILES notation: COC(=O)C1=C(N)C2=CC=CC=C2S1 .Chemical Reactions Analysis
“Methyl 3-aminobenzo[b]thiophene-2-carboxylate” has been used in various chemical reactions. For example, it has been used in the formation of thioureas or pyrimidine-4-one-2-thiones connected to the benzo[b]thiophene structure .Physical And Chemical Properties Analysis
“Methyl 3-aminobenzo[b]thiophene-2-carboxylate” is a crystalline powder with a melting point of 108°C to 112°C . Its molecular weight is 207.25 g/mol . It has 1 hydrogen bond donor count and 4 hydrogen bond acceptor count .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of Methyl 3-aminobenzo[b]thiophene-2-carboxylate:
Medicinal Chemistry: Inhibitor Synthesis
This compound has been utilized in the synthesis of various inhibitors, such as the thieno[2,3-b]pyridine core motif of LIMK1 inhibitors, benzo[4,5]thieno[3,2-e][1,4]diazepin-5(2H)-one scaffold of MK2 inhibitors, and a benzo[4,5]thieno[3,2-d]pyrimidin-4-one inhibitor of the PIM kinases .
Organic Synthesis: Microwave-Assisted Reactions
It serves as a precursor in microwave-assisted organic synthesis reactions to rapidly produce 3-aminobenzo[b]thiophenes, which are valuable intermediates for further chemical transformations .
Heterocyclic Chemistry: Modular Access to Heterocycles
Methyl 3-aminobenzo[b]thiophene-2-carboxylate is used in the modular construction of heterocycles, which are core structures in many pharmaceuticals and agrochemicals .
Analytical Chemistry: Chemical Standards
As a chemical with well-defined properties, it is used as a standard or reference compound in analytical chemistry to calibrate instruments or validate methods .
Biochemistry: Study of Biological Activity
Thiophene derivatives are known for their biological activity; thus, this compound is likely studied for its potential bioactive properties .
Material Science: Electronic Properties
Due to the electronic properties of thiophene derivatives, this compound may be explored for its potential use in electronic materials or devices .
Safety and Hazards
“Methyl 3-aminobenzo[b]thiophene-2-carboxylate” is harmful if swallowed and may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Methyl 3-aminobenzo[b]thiophene-2-carboxylate is a compound with potential biological properties . It has been evaluated as a potential antipsychotic agent and as a human leucocyte elastase (HLE) inhibitor .
Mode of Action
It is known to interact with its targets, potentially influencing their function and leading to changes in cellular processes .
Biochemical Pathways
Methyl 3-aminobenzo[b]thiophene-2-carboxylate may affect various biochemical pathways. For instance, it has been associated with the inhibition of human leucocyte elastase (HLE), an enzyme involved in inflammatory responses . It may also influence pathways related to antipsychotic activity .
Result of Action
The molecular and cellular effects of Methyl 3-aminobenzo[b]thiophene-2-carboxylate’s action depend on its specific targets and the pathways it influences. For example, by inhibiting HLE, it may reduce inflammatory responses . As a potential antipsychotic agent, it may influence neurotransmitter systems in the brain .
Action Environment
The action, efficacy, and stability of Methyl 3-aminobenzo[b]thiophene-2-carboxylate can be influenced by various environmental factors. These may include the physiological environment within the body, such as pH and temperature, as well as external factors like storage conditions . For instance, it is recommended to store the compound in a refrigerator and protect it from light .
properties
IUPAC Name |
methyl 3-amino-1-benzothiophene-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2S/c1-13-10(12)9-8(11)6-4-2-3-5-7(6)14-9/h2-5H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLHHEYMZLXKSQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=CC=CC=C2S1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90358022 | |
Record name | Methyl 3-aminobenzo[b]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90358022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35212-85-2 | |
Record name | Methyl 3-aminobenzo[b]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90358022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYL 3-AMINOBENZO[B]THIOPHENE-2-CARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes Methyl 3-aminobenzo[b]thiophene-2-carboxylate a valuable building block in organic synthesis?
A: Methyl 3-aminobenzo[b]thiophene-2-carboxylate possesses a unique structure with multiple reactive sites, making it a versatile starting material for synthesizing various heterocyclic compounds. The research paper highlights its utility in two specific reactions: []
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